2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-4-methyl-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C26H27ClN4O/c1-18-25-23(15-21(16-24(25)32)20-7-9-22(27)10-8-20)29-26(28-18)31-13-11-30(12-14-31)17-19-5-3-2-4-6-19/h2-10,21H,11-17H2,1H3
• InChI Key: UKICBSNMAIAMKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC(=N1)N3CCN(CC3)CC4=CC=CC=C4)CC(CC2=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C26H27ClN4O
• Molecular Weight: 447.0 g/mol

Description

The compound 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one is a quinazolinone derivative characterized by a bicyclic core fused with a piperazine moiety. Key structural features include:

• A 4-benzylpiperazine substituent at position 2, which may enhance binding affinity to receptors through aromatic stacking or hydrophobic interactions.
• A methyl group at position 4, influencing steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with appropriate aldehydes or ketones under acidic or basic conditions.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via electrophilic aromatic substitution reactions using chlorobenzene derivatives.

Attachment of the Benzylpiperazine Moiety: The benzylpiperazine moiety can be attached through nucleophilic substitution reactions, where the piperazine ring acts as a nucleophile.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorophenyl group and the quinazolinone core participate in nucleophilic substitution reactions.

Reaction Type	Conditions	Outcome	Reference
Aromatic substitution	KOH/EtOH, 80°C, 12h	Replacement of chlorine with hydroxyl groups
Piperazine alkylation	Benzyl chloride, DMF, 60°C	N-alkylation of the piperazine nitrogen

• The 4-chlorophenyl group undergoes hydrolysis under basic conditions to form phenolic derivatives.

• The benzylpiperazine moiety can undergo further alkylation at its tertiary nitrogen using alkyl halides or acylating agents.

Oxidation and Reduction Reactions

The dihydroquinazolinone system exhibits redox activity:

Reaction Type	Reagents/Conditions	Outcome	Reference
Oxidation	KMnO₄/H₂SO₄, 70°C	Conversion of dihydroquinazolinone to quinazoline
Reduction	H₂/Pd-C, EtOH	Hydrogenation of the chlorophenyl ring

• Oxidation of the dihydroquinazolinone core yields fully aromatic quinazoline derivatives.

• Catalytic hydrogenation reduces the chlorophenyl group to a cyclohexane derivative, altering lipophilicity .

Ring-Modifying Reactions

The quinazolinone core participates in ring-opening and annulation reactions:

Reaction Type	Conditions	Outcome	Reference
Hydrolysis	HCl (conc.), reflux	Ring-opening to form aminobenzamide derivatives
Cycloaddition	Acetylene derivatives, CuI catalyst	Formation of fused tricyclic systems

• Acidic hydrolysis cleaves the quinazolinone ring, yielding 2-aminobenzamide intermediates.

• Cycloaddition reactions with alkynes generate polycyclic structures, enhancing π-conjugation.

Functional Group Interconversion

The methyl group at position 4 and the benzylpiperazine moiety enable further derivatization:

Reaction Type	Conditions	Outcome	Reference
Demethylation	BBr₃, CH₂Cl₂, -78°C	Conversion of methyl to hydroxyl group
Deprotection	H₂/Pd-C, HCl	Removal of the benzyl group from piperazine

• Demethylation under Lewis acidic conditions introduces hydroxyl groups, enabling subsequent esterification or glycosylation .

• Catalytic hydrogenation removes the benzyl protecting group from the piperazine, exposing a secondary amine for further functionalization.

Comparative Reactivity with Structural Analogs

Reactivity trends are consistent with related compounds:

Analog	Key Reaction	Outcome
2-(4-Benzylpiperazin-1-yl)-7-(4-methoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one	Methoxy group demethylation	Enhanced hydrogen-bonding capacity
8-(4-Benzylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-purine-2,6-dione	Purine ring alkylation	Increased steric bulk

• Methoxy-substituted analogs undergo demethylation more readily than chloro-substituted variants due to electronic effects.

• Purine-based analogs show higher reactivity in alkylation reactions compared to quinazolinones .

Stability and Degradation Pathways

The compound degrades under specific conditions:

Condition	Degradation Pathway	Products Identified
UV light (254 nm)	Photolytic cleavage of C-N bonds	Benzylpiperazine and chlorophenyl fragments
Acidic hydrolysis (pH <2)	Quinazolinone ring scission	2-Aminobenzamide derivatives

• Photodegradation studies suggest susceptibility to UV light, necessitating dark storage.

• Acidic conditions destabilize the quinazolinone ring, limiting oral bioavailability .

Scientific Research Applications

2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Investigated for its potential pharmacological properties, including its ability to interact with specific receptors or enzymes.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The 4-chlorophenyl group distinguishes the target compound from analogs with methoxy, fluoro, or multi-substituted aryl groups:

Compound Name / ID	Aryl Substituent	Molecular Weight	Key Implications	Reference
Target Compound	4-chlorophenyl	Not provided	Enhanced hydrophobicity; potential for halogen bonding.
7-(3,4-Dimethoxyphenyl) analog (ID: 777866-73-6)	3,4-dimethoxyphenyl	Not provided	Increased electron density from methoxy groups; may improve solubility.
BH53950	4-fluorophenyl	446.52	Fluorine’s electronegativity may alter binding kinetics; reduced steric bulk.
BH53957	2-furyl	422.91	Heterocyclic group introduces polarity; potential for hydrogen bonding.

Key Observations :

• Chlorine (target) vs.
• Fluorine (BH53950) vs. chlorine : Fluorine’s smaller size and higher electronegativity could reduce steric hindrance but weaken halogen bonding compared to chlorine .

Piperazine Substituent Modifications

The 4-benzylpiperazine group is compared to ethyl, pyridinyl, and other substituted piperazines:

Compound Name / ID	Piperazine Substituent	Molecular Weight	Key Implications	Reference
Target Compound	4-benzyl	Not provided	Benzyl group enhances lipophilicity; may improve blood-brain barrier penetration.
2-(4-Ethylpiperazin-1-yl) analog	4-ethyl	426.51	Reduced aromaticity; lower molecular weight may enhance solubility.
4-Pyridin-2-ylpiperazine analog (ID: 878993-37-4)	4-pyridinyl	Not provided	Pyridine introduces basicity; potential for metal coordination or hydrogen bonding.
BH53950	4-(4-methoxyphenyl)	446.52	Methoxyphenyl adds electron-rich region; may modulate receptor selectivity.

Key Observations :

• Benzyl (target) vs. ethyl : Benzyl’s aromaticity could enhance π-π interactions in binding pockets, whereas ethyl may reduce off-target effects due to lower hydrophobicity .

Core Modifications and Functional Groups

Variations in the quinazolinone core or additional functional groups:

Compound Name / ID	Core/Functional Group	Molecular Weight	Key Implications	Reference
Target Compound	4-methyl	Not provided	Methyl group may stabilize conformation; reduces metabolic oxidation.
(5E,7S)-2-amino-oxime analog (DB08197)	Amino-oxime	Not provided	Oxime group introduces polarity; stereochemistry may influence activity.
2-(2,3-Dihydro-1H-indol-1-yl) analog	Indole substituent	355.44–415.49	Bulky indole group may restrict rotational freedom; alters pharmacokinetics.

Key Observations :

• Methyl group (target): Likely improves metabolic stability compared to unsubstituted analogs .

Computational and Experimental Insights

• Electronic Properties : The Colle-Salvetti correlation-energy formula () and Multiwfn software () could model electron density distributions, predicting reactivity differences between chloro and methoxy substituents.

Q & A

Q. What methodologies assess the compound’s interaction with plasma proteins?

• Answer : Use equilibrium dialysis (e.g., Rapid Equilibrium Dialysis device) with human plasma. Incubate the compound (1–10 μM) for 4–6 hours at 37°C, then quantify free fraction via LC-MS. Compare results to computational predictions (e.g., Albumin Binding Score) .